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Compound of Interest

Compound Name: Bzl-ile-ome hcl

Cat. No.: B2411998

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of Benzyl-L-isoleucine methyl ester
hydrochloride (Bzl-lle-OMe HCI), a commercially available amino acid derivative. Despite the
interest in its potential applications, a comprehensive review of publicly available scientific
literature reveals a notable absence of studies detailing its specific pharmacological activity,
mechanism of action, or involvement in defined signaling pathways. All available information
points to its primary role as a chemical intermediate, particularly in the field of peptide
synthesis.

Chemical Properties and Data

Bzl-lle-OMe HCI is the hydrochloride salt of the methyl ester of L-isoleucine with a benzyl
group protecting the alpha-amino group. This protection strategy is common in organic
synthesis to prevent unwanted side reactions during peptide coupling. The key quantitative
data available for this compound is summarized in the table below.
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Property Value Reference
CAS Number 209325-69-9 [1]
Molecular Formula C14H21NO2-HCI [1]
Molecular Weight 271.78 g/mol [1]
Appearance White to off-white solid

Storage Temperature 2-8°C [1]

Presumed Application in Peptide Synthesis

The structure of Bzl-lle-OMe HCI strongly suggests its utility as a building block in solid-phase
or solution-phase peptide synthesis. The benzyl (Bzl) group serves as a protecting group for
the amine terminus, while the methyl ester (-OMe) protects the carboxyl terminus of the
isoleucine amino acid. This allows for the controlled, sequential addition of amino acids to build
a desired peptide chain.

General Experimental Workflow: Peptide Synthesis

While specific experimental protocols for the use of Bzl-lle-OMe HCI are not detailed in the
literature, a generalized workflow for its incorporation into a peptide chain via solid-phase
peptide synthesis (SPPS) can be outlined. This process would involve the deprotection of the
N-terminal protecting group of a resin-bound amino acid, followed by the coupling of Bzl-lle-
OMe HCI, and subsequent deprotection of its C-terminal methyl ester to allow for further chain
elongation.
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Generalized Peptide Synthesis Workflow
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Caption: Generalized workflow for incorporating Bzl-lle-OMe HCI in peptide synthesis.

Signaling Pathways and Logical Relationships

Due to the lack of research on the biological activity of Bzl-lle-OMe HCI, there are no known
signaling pathways in which it is directly involved. Its role is upstream of biological systems, in
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the chemical synthesis of peptides that may themselves be investigated for biological activity.
The logical relationship is that of a precursor component to a potentially bioactive molecule.

Logical Relationship of Bzl-lle-OMe HCI
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Caption: Logical flow from chemical precursor to potential biological activity.

In conclusion, Bzl-lle-OMe HCI is a valuable reagent for synthetic chemistry, particularly in the
construction of peptides for research and drug discovery. However, it is not itself a subject of
biological investigation according to the currently available scientific literature. Future research
may uncover direct biological roles for this compound, but for now, its significance lies in its
utility as a protected amino acid derivative for the synthesis of more complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2411998#bzl-ile-ome-hcl-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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